Cas no 1568134-10-0 ((1S)-2-amino-1-(4-bromophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(4-bromophenyl)ethan-1-ol
• CAS No: 1568134-10-0
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 6329645
• PubChem ID: 42543978
• Update Time: 2025-10-28

(1S)-2-amino-1-(4-bromophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(4-bromophenyl)ethan-1-ol
• AKOS026731003
• SCHEMBL17379824
• 1568134-10-0
• EN300-1147068
• (S)-2-AMINO-1-(4-BROMOPHENYL)ETHAN-1-OL
• 6LY

• Inchi： 1S/C8H10BrNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H,5,10H2/t8-/m1/s1
• InChI Key： RETMUAMXYIIWAQ-MRVPVSSYSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](CN)O

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(4-bromophenyl)ethan-1-ol

Chemical Profile of (1S)-2-amino-1-(4-bromophenyl)ethan-1-ol (CAS No. 1568134-10-0)

(1S)-2-amino-1-(4-bromophenyl)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its chiral center and aromatic substituent. This compound, identified by the CAS number 1568134-10-0, has garnered attention due to its structural features and potential applications in drug development. The presence of a bromine atom at the para position of the phenyl ring and an amino group on the ethyl chain enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of (1S)-2-amino-1-(4-bromophenyl)ethan-1-ol consists of a stereogenic center at the first carbon atom, which is linked to a brominated phenyl group and an amino-substituted ethyl chain. This configuration allows for diverse chemical modifications, enabling its use in the synthesis of more complex molecules. The compound's solubility and stability under various conditions further contribute to its utility in organic synthesis and pharmaceutical applications.

In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts for asymmetric synthesis. The enantiomerically pure form of (1S)-2-amino-1-(4-bromophenyl)ethan-1-ol plays a crucial role in these processes. Researchers have explored its use as a building block in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The bromine substituent on the phenyl ring facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many drugs.

One of the most compelling aspects of (1S)-2-amino-1-(4-bromophenyl)ethan-1-ol is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The structural motif present in this compound resembles scaffolds used in kinase inhibitors, making it a promising candidate for further derivatization. Recent studies have demonstrated that analogs of this compound exhibit inhibitory activity against specific kinases, highlighting its therapeutic potential.

The synthesis of (1S)-2-amino-1-(4-bromophenyl)ethan-1-ol involves multi-step organic transformations, including protection-deprotection strategies to handle the reactive functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes. For instance, asymmetric hydrogenation techniques have been employed to achieve high enantiomeric purity without the need for chiral resolution methods. These advancements have not only improved yield but also reduced costs, making the compound more accessible for research and industrial applications.

The pharmacological properties of derivatives of (1S)-2-amino-1-(4-bromophenyl)ethan-1-ol have been extensively studied. Preclinical trials have shown that certain analogs exhibit anti-inflammatory, analgesic, and anticancer activities. The bromine atom serves as a handle for further functionalization, allowing researchers to modulate potency and selectivity. For example, introduction of additional heterocycles or polar groups can enhance binding affinity to target proteins while minimizing off-target effects.

The role of computational chemistry in optimizing derivatives of (1S)-2-amino-1-(4-bromophenyl)ethan-1-ol cannot be overstated. Molecular modeling techniques help predict binding interactions and optimize lead compounds before experimental synthesis. This approach accelerates drug discovery pipelines by identifying promising candidates with minimal trial-and-error experimentation. Additionally, machine learning algorithms have been trained on large datasets to predict pharmacokinetic properties, further streamlining the development process.

The environmental impact of synthesizing and using (1S)-2-amino-1-(4-bromophenyl)ethan-1-ol is also a consideration in modern pharmaceutical research. Green chemistry principles have been applied to develop more sustainable synthetic routes, such as catalytic methods that reduce waste generation. For instance, biocatalytic approaches using enzymes have been explored to achieve selective transformations under mild conditions. These efforts align with global initiatives to promote sustainable drug manufacturing practices.

In conclusion, (CAS No.1568134-10-0)(1S)-2-amino-1-(4-bromophenyl)ethan-1-ol is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it valuable for synthesizing complex molecules, particularly kinase inhibitors and NSAIDs. Advances in synthetic chemistry, computational modeling, and green chemistry continue to enhance its utility while addressing environmental concerns. As research progresses, this compound is likely to remain at the forefront of medicinal chemistry innovation.